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Compound of Interest

6,8-Dichloro-4-oxo-4H-chromene-
3-carbaldehyde

cat. No.: B1297858

Compound Name:

Safe Disposal of 6,8-Dichloro-4-o0xo0-4H-chromene-3-
carbaldehyde

The following provides detailed procedures for the safe and proper disposal of 6,8-dichloro-4-
oxo-4H-chromene-3-carbaldehyde, a chemical compound that requires careful handling due
to its hazardous properties. Adherence to these guidelines is crucial for ensuring laboratory
safety and environmental protection.

Immediate Safety and Handling Precautions

Before handling 6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde, it is imperative to be
familiar with its associated hazards. The compound is classified with the GHSO07 pictogram,
indicating that it can cause skin and eye irritation.

Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.[1]

Precautionary Measures:
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Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation of dust or
vapors.[2][3]

Avoid all direct contact with the substance.[2]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling 6,8-
dichloro-4-oxo-4H-chromene-3-carbaldehyde:

PPE Item Specification
Eye Protection Chemical safety goggles or a face shield.[2][5]
Hand Protection Chemically resistant nitrile gloves.[2][5]

A laboratory coat to protect skin and clothing.[2]

Body Protection
[5]

Footwear Closed-toe shoes to protect against spills.[5]

— If working outside a fume hood or if dust is
espirator
P Y generated, use a NIOSH-approved respirator.[6]

Disposal Procedures

As a chlorinated organic compound, 6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde must
be disposed of as hazardous waste.[2][5] Under no circumstances should this chemical be
disposed of down the drain or in regular trash.[5][7]

Step-by-Step Disposal Protocol

e Segregation: This compound is a halogenated organic substance. It must be collected in a
designated waste container specifically labeled "Halogenated Organic Waste."[2][5] Do not
mix with non-halogenated waste.[7]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/reactive-chemicals.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.fishersci.com/store/msds?partNumber=CC24101DA&productDescription=2H-CHROMENE-3-CARBOXYLIC+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1297858?utm_src=pdf-body
https://www.benchchem.com/product/b1297858?utm_src=pdf-body
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.oxy.com/siteassets/documents/chemicals/products/chlorinated-organics/ChlorinatedOrganicsHandbook.pdf
https://www.benchchem.com/product/b1297858?utm_src=pdf-body
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Containerization:

o Use a sturdy, leak-proof, and chemically compatible container for waste collection.[7] The
original container can be used if it is in good condition.

o Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical
name: "6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde."[7]

o Keep the waste container securely closed except when adding waste.[7]
o Storage:

o Store the waste container in a designated, well-ventilated, and cool, dry area away from
incompatible materials.[8]

o Utilize secondary containment for all liquid waste containers to prevent spills.[7]
» Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office or the designated
waste management personnel to schedule a pickup for the hazardous waste container.[5]

[9]

Disposal of Contaminated Materials

Any materials that come into contact with 6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde,
such as gloves, weighing paper, or absorbent pads, must also be disposed of as hazardous
waste. Place these items in a sealed bag and then into the designated "Halogenated Organic
Waste" container.

Emergency Procedures

In the event of a spill or exposure, follow these immediate steps:
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Incident Action

Immediately wash the affected area with plenty
Skin Contact of soap and water for at least 15 minutes.[4] If

skin irritation occurs, seek medical attention.[1]

Rinse cautiously with water for several minutes,

removing contact lenses if present and easy to
Eye Contact ) o )

do.[4] Continue rinsing for at least 15 minutes

and seek immediate medical attention.[8]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide respiratory support and seek

medical attention.[4]

Do NOT induce vomiting. Rinse the mouth with

Ingestion . . . :
water and seek immediate medical attention.[4]
For small spills, use an inert, non-reactive
absorbent material.[3] Collect the absorbed
<ol material and place it in the designated
pi

hazardous waste container. For large spills,
evacuate the area and contact your institution's

emergency response team.[3]

Chemical Information Summary
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Property

Value

Chemical Name

6,8-dichloro-4-oxo-4H-chromene-3-

carbaldehyde
CAS Number 64481-10-3
Molecular Formula C10H4Cl203
Physical Form Solid

GHS Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

Hazard Statements

H315, H319, H335[1]

Precautionary Statements

P261, P264, P271, P280, P302+P352,
P304+P340, P305+P351+P338, P312[1]

Disposal Workflow

Click to download full resolution via product page

Caption: Disposal workflow for 6,8-dichloro-4-oxo0-4H-chromene-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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